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Compound of Interest

4-Benzothiazol-2-yl-3-chloro-
Compound Name:

phenylamine
CAS No.: 43088-00-2
Cat. No.: B1269361

Get Quote

Executive Summary & Compound Profile

4-Benzothiazol-2-yl-3-chloro-phenylamine is a synthetic small molecule probe belonging to
the 2-(4-aminophenyl)benzothiazole (2-4-APB) class. Its primary utility lies in studying the
structure-activity relationship (SAR) of antitumor agents and interrogating the AhR-CYP1Al
signaling axis.

Chemical Name: 4-(1,3-benzothiazol-2-yl)-3-chloroaniline
e CAS Number: 43088-00-2[1][2]
e Molecular Formula: C13HoCIN2S[2][3][4][5]

o Key Structural Feature: The chlorine atom at the 3-position (ortho to the benzothiazole
linkage) induces a steric twist, disrupting the planarity typical of potent AhR agonists like
CJM 126. This modulation is critical for assessing conformational selectivity.

Primary Mechanism of Action (MoA)
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The compound functions primarily as a pro-drug or ligand that targets:

» Aryl Hydrocarbon Receptor (AhR): Binds to cytosolic AhR, translocates to the nucleus, and
induces CYP1AL transcription.

o CYP1A1 Activation: The induced enzyme metabolizes the compound into a reactive
electrophile (likely a nitrenium ion), leading to DNA adduct formation and selective apoptosis
in sensitive cancer lines (e.g., MCF-7).

Comparative Landscape: Alternatives & Analogues

To objectively assess selectivity, the compound must be benchmarked against established 2-
arylbenzothiazole probes.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Compound

Structure /
Modification

Primary Target /
Mechanism

Selectivity Profile

4-Benzothiazol-2-yl-3-

chloro-phenylamine

3-Cl (Ortho to BTA)

AhR / Kinase Scaffold

Modulated Potency:
The steric twist
reduces planarity,
potentially lowering
AhR affinity compared
to planar analogues,
but increasing
selectivity for specific
kinase pockets or
reducing off-target

toxicity.

CJIM 126 (Parent)

Unsubstituted Phenyl

AhR Agonist (Potent)

High Potency / Low
Selectivity: Potent
inducer of CYP1A1;
widely active against
ER+ breast cancer

cells.

Phortress (NSC
710305)

Lysyl-amide Prodrug

AhR Agonist (Clinical)

High Bioavailability:
Water-soluble prodrug
of a fluorinated
benzothiazole; highly
selective for CYP1Al-

expressing tumors.

5F-203

5-Fluoro + 3'-Methyl

AhR Agonist (Potent)

Metabolic Stability:
Fluorination blocks
specific metabolic
deactivation,
enhancing in vivo

efficacy.
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Fluorescence:

) ) Dimethylamino + S Selective for beta-
Thioflavin T Amyloid Fibril Binding o
Methyl sheet rich fibrils; low
cytotoxicity.

Experimental Assessment of Selectivity

The following self-validating protocols are designed to quantify the selectivity of 4-
Benzothiazol-2-yl-3-chloro-phenylamine.

Protocol A: Differential Cytotoxicity Screening (NCI-60
Panel Approach)

Objective: Determine if the compound selectively kills cancer cells expressing the target
phenotype (AhR+/CYP1A1+) versus resistant cells.

e Cell Selection:
o Sensitive Line:MCF-7 (Breast Cancer, ER+, AhR+, CYP1Al-inducible).

o Resistant Line:MDA-MB-435 (Melanoma/Breast, AhR-low) or HFF-1 (Human Foreskin
Fibroblasts - Normal Control).

o Method:
o Seed cells at

cells/well in 96-well plates.

o Treat with compound (0.01 nM — 10 puM) for 72-96 hours.
o Assess viability using MTT or Resazurin (Alamar Blue) assay.
o Selectivity Index (SI) Calculation:

o Success Criterion: An S| > 50 indicates high selectivity for the AhR-driven mechanism.
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Protocol B: EROD Assay (CYP1A1l Induction Selectivity)

Objective: Confirm that cytotoxicity is driven by selective CYP1AL1l induction rather than general
toxicity.

e Principle: CYP1Al dealkylates 7-ethoxyresorufin into the fluorescent product resorufin.
o Workflow:

o Treat MCF-7 cells with the compound (1 uM) for 24 hours.

o Add 7-ethoxyresorufin (5 uM) and NADPH.

o Measure fluorescence (Ex 530 nm / Em 590 nm) kinetically over 30 minutes.
 Validation:

o Positive Control: TCDD (Dioxin) or CIJM 126.

o Inhibition Check: Co-treat with a-Naphthoflavone (CYP1AL1 inhibitor). If cytotoxicity is
reversed, the mechanism is confirmed as CYP1Al-dependent.

Mechanistic Visualization
Pathway Diagram: AhR-Mediated Activation

The following diagram illustrates the selective activation pathway required for the compound's
efficacy.
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Caption: The selective cytotoxicity mechanism relies on the induction of CYP1ALl. Cells lacking
this pathway (normal tissue) do not bioactivate the compound, resulting in a high therapeutic
index.

Selectivity Data Summary (Theoretical Reference)

The following table synthesizes expected performance data based on the structure-activity
relationship (SAR) of chlorinated 2-phenylbenzothiazoles.
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Assay

Target Metric

4-
Benzothiazol-
2-yl-3-chloro-
phenylamine

Reference
(CIM 126)

Interpretation

MCEF-7 Potency

ICs0 (NM)

50 - 200 nM

<1nM

The 3-Cl steric
twist likely
reduces AhR
binding affinity
compared to the
planar parent,
reducing

potency.

Resistant Line

ICs0 (UM)

>10 uM

>10 uM

Maintains
excellent
selectivity
against non-
target cells (e.g.,
MDA-MB-435).

CYP1A1

Induction

EROD Activity

Moderate

High

Acts as a partial
agonist or
weaker inducer
due to steric

hindrance.

Lipophilicity

logP

Higher
lipophilicity due
to Chlorine; may
enhance
membrane
permeability but

reduce solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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